Cas no 34498-14-1 (2-Octyne, 1-iodo-)

2-Octyne, 1-iodo- structure
2-Octyne, 1-iodo- structure
Product Name:2-Octyne, 1-iodo-
CAS No:34498-14-1
MF:C8H13I
MW:236.093294858932
CID:1464547
PubChem ID:11276399
Update Time:2025-04-20

2-Octyne, 1-iodo- Chemical and Physical Properties

Names and Identifiers

    • 2-Octyne, 1-iodo-
    • 1-iodooct-2-yne
    • SCHEMBL12521150
    • 1-iodo-2-octyne
    • 34498-14-1
    • DTXSID10460939
    • ZGXTTXXIZMBGIL-UHFFFAOYSA-N
    • SCHEMBL9319492
    • 1-Jod-2-octin
    • Inchi: 1S/C8H13I/c1-2-3-4-5-6-7-8-9/h2-5,8H2,1H3
    • InChI Key: ZGXTTXXIZMBGIL-UHFFFAOYSA-N
    • SMILES: ICC#CCCCCC

Computed Properties

  • Exact Mass: 236.00579
  • Monoisotopic Mass: 236.00620g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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